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Compound of Interest

Compound Name: Solvent Yellow 98

Cat. No.: B076899 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Yellow 98 is a fluorescent dye characterized by its vibrant yellow-orange hue and

solubility in organic solvents.[1] Its high heat resistance and good light fastness make it suitable

for a variety of industrial applications, including the coloring of plastics and in the formulation of

fluorescent inks.[2][3][4] This guide provides a detailed overview of its core physicochemical

properties, with a specific focus on its molecular weight and the experimental procedures for its

determination.

Physicochemical Properties
A summary of the key quantitative data for Solvent Yellow 98 is presented below. This

information is crucial for its application in materials science and for quality control purposes.
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Property Value References

Molecular Weight 555.81 g/mol [5][6][7][8]

Molecular Formula C₃₆H₄₅NO₂S [1][5][6][8]

CAS Number 12671-74-8, 27870-92-4 [4][5][9]

Appearance Yellow-orange powder [1][9]

Melting Point 267 °C [4]

Heat Resistance (in PS) 300 °C [4]

Density 0.64 g/cm³ [4]

Chemical Name

2-Octadecyl-1H-

thioxantheno[2,1,9-

def]isoquinoline-1,3(2H)-dione

[6][10]

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
The accurate determination of molecular weight is fundamental for the characterization of

chemical compounds. Mass spectrometry (MS) is a highly precise technique for this purpose,

identifying molecules based on their mass-to-charge ratio (m/z).[11] The following protocol

outlines a general procedure for determining the molecular weight of Solvent Yellow 98 using

High-Resolution Mass Spectrometry (HRMS) with an Electrospray Ionization (ESI) source.

Objective: To determine the precise molecular weight of a Solvent Yellow 98 sample.

Materials and Reagents:

Solvent Yellow 98 sample

HPLC-grade methanol or a suitable organic solvent in which the dye is soluble (e.g.,

dichloromethane)[4]

Calibrant solution for the mass spectrometer (e.g., sodium trifluoroacetate)
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Microsyringes and vials

High-Resolution Mass Spectrometer with ESI source

Procedure:

Sample Preparation:

Accurately weigh a small amount of the Solvent Yellow 98 sample (approximately 1 mg).

Dissolve the sample in 1 mL of HPLC-grade methanol to create a stock solution of 1

mg/mL.

Perform a serial dilution of the stock solution with the same solvent to achieve a final

concentration suitable for ESI-MS analysis (typically in the range of 1-10 µg/mL).

Instrument Calibration:

Calibrate the mass spectrometer according to the manufacturer's instructions using a

standard calibrant solution. This ensures high mass accuracy for the measurement.

Sample Infusion and Ionization:

Introduce the diluted Solvent Yellow 98 solution into the ESI source via direct infusion

using a syringe pump at a constant flow rate (e.g., 5-10 µL/min).

The sample is nebulized and ionized in the ESI source, generating protonated molecules

[M+H]⁺.

Mass Analysis:

Acquire the mass spectrum in positive ion mode over a relevant m/z range (e.g., m/z 100-

1000).

The high-resolution analyzer (such as a Time-of-Flight or Orbitrap) will separate the ions

based on their m/z ratio.

Data Processing and Interpretation:
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Process the acquired spectrum to identify the peak corresponding to the protonated

molecule of Solvent Yellow 98.

Given the molecular formula C₃₆H₄₅NO₂S, the expected monoisotopic mass is

approximately 555.3171 g/mol . The instrument should detect an ion at an m/z value

corresponding to this mass plus the mass of a proton.

Compare the experimentally measured m/z value with the theoretically calculated value to

confirm the identity and determine the molecular weight with high precision.

Visualizations
The following diagrams illustrate key workflows relevant to the characterization of Solvent
Yellow 98.

Workflow for Molecular Weight Determination of Solvent Yellow 98 by ESI-MS
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Caption: Experimental workflow for determining the molecular weight of Solvent Yellow 98.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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